Cas no 56904-16-6 (hexahydro-7-methyl-Imidazo[1,5-a]pyrazin-3(2H)-one)

• Product Name: hexahydro-7-methyl-Imidazo[1,5-a]pyrazin-3(2H)-one
• CAS No: 56904-16-6
• MF: C₇H₁₃N₃O
• MW: 155.197621107101
• CID: 946105
• PubChem ID: 12225083
• Update Time: 2025-04-19

hexahydro-7-methyl-Imidazo[1,5-a]pyrazin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• hexahydro-7-methyl-Imidazo[1,5-a]pyrazin-3(2H)-one
• 7-methyl-1,2,5,6,8,8a-hexahydroimidazo[1,5-a]pyrazin-3-one
• Imidazo[1,5-a]pyrazin-3(2H)-one, hexahydro-7-methyl- (9CI)
• 7-Methylhexahydroimidazo[1,5-a]pyrazin-3(2H)-one
• SCHEMBL21740351
• 56904-16-6
• Imidazo[1,5-a]pyrazin-3(2H)-one,hexahydro-7-methyl-(9ci)
• DTXSID60481255

• Inchi： 1S/C7H13N3O/c1-9-2-3-10-6(5-9)4-8-7(10)11/h6H,2-5H2,1H3,(H,8,11)
• InChI Key： WNFBJADPLJFWMH-UHFFFAOYSA-N
• SMILES： O=C1NCC2CN(C)CCN21

Computed Properties

• Exact Mass: 155.105862047g/mol
• Monoisotopic Mass: 155.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 35.6Ų